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Compound of Interest

Compound Name: Micropeptin 478A

Cat. No.: B15623814

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Micropeptin 478A is a cyclic depsipeptide isolated from the cyanobacterium Microcystis

aeruginosa (NIES-478). It is a potent inhibitor of plasmin, a serine protease involved in

fibrinolysis and the regulation of blood coagulation.[1] Due to its biological activity, Micropeptin
478A holds potential as a chemotherapeutic agent for cardiovascular diseases such as stroke

and coronary artery occlusion.[1] These application notes provide detailed information on the

handling, storage, and use of Micropeptin 478A in a research setting.

Physicochemical Properties
A summary of the known physicochemical properties of Micropeptin 478A is provided in the

table below.
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Property Value Reference

Molecular Formula C40H61N9O15SCl [1]

Molecular Weight 976.5 g/mol (as [M+H]+) [1]

Appearance Colorless amorphous powder [1]

Source
Microcystis aeruginosa (NIES-

478)
[1]

Handling and Storage
Safety Precautions:

As with any chemical substance, appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn when handling Micropeptin 478A. For

powdered forms, work should be conducted in a well-ventilated area or a fume hood to avoid

inhalation.

Storage Conditions:

While specific stability data for Micropeptin 478A is not available, general guidelines for the

storage of cyclic peptides and protease inhibitors should be followed to ensure compound

integrity.

Condition Recommendation Rationale

Solid Form

Store at -20°C or below in a

tightly sealed container.

Protect from moisture.

Low temperatures and dry

conditions minimize

degradation of the peptide

structure.

In Solution

Aliquot into single-use volumes

and store at -80°C. Avoid

repeated freeze-thaw cycles.

Minimizes degradation from

repeated temperature changes

and contamination.

Solubility
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Quantitative solubility data for Micropeptin 478A in various solvents is not currently published.

However, based on its isolation procedure which utilized 80% methanol, n-butanol, and

aqueous acetonitrile with 0.05% TFA, it can be inferred that Micropeptin 478A is soluble in

polar organic solvents and aqueous solutions containing organic modifiers.[1] For experimental

purposes, it is recommended to first attempt solubilization in a small amount of a pure organic

solvent such as dimethyl sulfoxide (DMSO) or ethanol, followed by dilution with the aqueous

buffer of choice.

Solvent General Recommendation

DMSO
A common solvent for dissolving hydrophobic

and amphipathic peptides.

Ethanol/Methanol
Can be used as an initial solvent before dilution

with aqueous buffers.

Aqueous Buffers

Solubility may be limited. The addition of a small

percentage of organic solvent (e.g., DMSO or

acetonitrile) can improve solubility.

Biological Activity
Micropeptin 478A is a potent inhibitor of the serine protease plasmin. The reported 50%

inhibitory concentration (IC50) is provided below.

Target IC50 Reference

Plasmin 0.1 µg/mL [1]

Experimental Protocols
The following are generalized protocols that can be adapted for use with Micropeptin 478A.

Plasmin Inhibition Assay
This protocol is a general guideline for determining the inhibitory activity of Micropeptin 478A
against plasmin.
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Materials:

Human plasmin

Chromogenic plasmin substrate (e.g., S-2251)

Tris-HCl buffer (e.g., 50 mM, pH 7.4)

Micropeptin 478A stock solution (in DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare a series of dilutions of Micropeptin 478A in Tris-HCl buffer from the stock solution.

In a 96-well microplate, add the following to each well:

Tris-HCl buffer

Micropeptin 478A dilution (or DMSO for control)

Human plasmin solution

Incubate the plate at 37°C for a predetermined time (e.g., 15 minutes).

Add the chromogenic plasmin substrate to each well to initiate the reaction.

Immediately measure the absorbance at the appropriate wavelength (e.g., 405 nm)

kinetically over a period of time using a microplate reader.

Calculate the rate of reaction for each concentration of Micropeptin 478A.

Plot the reaction rate against the logarithm of the inhibitor concentration to determine the

IC50 value.
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Workflow for Plasmin Inhibition Assay

Prepare serial dilutions of Micropeptin 478A

Add buffer, inhibitor, and plasmin to 96-well plate

Incubate at 37°C

Add chromogenic substrate

Measure absorbance kinetically

Calculate reaction rates

Plot data and determine IC50

Click to download full resolution via product page

Caption: Workflow for determining the IC50 of Micropeptin 478A against plasmin.

Signaling Pathway
Micropeptin 478A's primary mechanism of action is the inhibition of plasmin. Plasmin is a key

enzyme in the plasminogen activation system, which is involved in fibrinolysis, as well as in
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inflammatory processes. By inhibiting plasmin, Micropeptin 478A can modulate downstream

inflammatory signaling.

Inhibition of Plasminogen Activation Pathway by Micropeptin 478A
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Caption: Mechanism of action of Micropeptin 478A via inhibition of the plasminogen activation

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

